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Compound of Interest

Compound Name: 3-Hydroxy-2-naphthoic acid

Cat. No.: B147047

Essential Safety and Handling Guide for 3-
Hydroxy-2-naphthoic Acid

This guide provides immediate, essential safety and logistical information for handling 3-
Hydroxy-2-naphthoic acid in a laboratory setting. Adherence to these procedures is critical for
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hydroxy-2-naphthoic acid is a chemical that requires careful handling due to its potential
health hazards. It is harmful if swallowed, causes serious eye damage, and may cause
respiratory irritation.[1][2] It is also harmful to aquatic life with long-lasting effects.[1][3][4]

Table 1: Personal Protective Equipment (PPE) for Handling 3-Hydroxy-2-naphthoic Acid
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. . Specifications and
Protection Type Required PPE
Remarks

Must conform to EN 166 (EU)
) Safety goggles with side- or NIOSH (US) standards.[5]
Eye and Face Protection ) ) ] o
shields or a face shield. Tightly fitting safety goggles

are recommended.[6]

_ _ Wear impervious clothing to
Chemical-resistant gloves )
_ . o prevent skin exposure.[5][7]
Skin Protection (e.g., nitrile rubber) and ) ]
] ] Wash contaminated clothing
protective clothing.
before reuse.[6][7]

Required if exposure limits are
exceeded, irritation is
experienced, or in case of dust
) ) NIOSH/MSHA approved formation in poorly ventilated
Respiratory Protection ) ] ]
respirator. areas.[6][8] A filter respirator
for organic gases and

particulates is recommended.

[3](8]

Quantitative Safety Data

While specific occupational exposure limits such as Permissible Exposure Limit (PEL) or
Threshold Limit Value (TLV) have not been established for 3-Hydroxy-2-naphthoic acid, other
quantitative data is available.[5][6][9]

Table 2: Physical and Chemical Properties of 3-Hydroxy-2-naphthoic Acid
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Property Value

Molecular Formula C11H803

Molecular Weight 188.18 g/mol [2]

Appearance Yellow to beige-brown fine crystalline powder|[8]
Melting Point 218-222 °C[2]

Flash Point > 150 °C /> 302 °F[4]

Solubility in Water 0.1 % at 25°C (Slightly soluble)[1]

Density 1.43 g/cm3 at 23°CJ[1]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 3-Hydroxy-2-naphthoic acid. The
following step-by-step protocol outlines the safe handling procedure from preparation to the
completion of the experiment.

Experimental Workflow Diagram
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1. Preparation

Work Area Preparation:
Ensure fume hood is operational.
Verify safety shower and eyewash station access.

:

PPE Adornment:
Don appropriate gloves, lab coat, and safety goggles.

2. Chemicevll Handling

Weighing:
Weigh the required amount of 3-Hydroxy-2-naphthoic acid
in the fume hood to avoid dust inhalation.

:

Dissolution:
Add the chemical to the solvent slowly.
Handle solutions within the fume hood.

3. Post-Eéperiment

Decontamination:
Wipe down the work area with an appropriate solvent.
Wash hands thoroughly.

'

Waste Disposal:
Dispose of contaminated materials and excess chemical
according to the disposal plan.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Hydroxy-2-naphthoic Acid.
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Step-by-Step Protocol:
e Preparation:

o Ensure a well-ventilated area, preferably a laboratory fume hood, is used for all handling
procedures.[3][5]

o Verify that a safety shower and eyewash station are readily accessible.[7]

o Put on all required PPE as detailed in Table 1, including a lab coat, chemical-resistant
gloves, and safety goggles.[1][3]

e Handling the Solid Chemical:

o When weighing the solid, perform the task within a fume hood to minimize the inhalation of
dust particles.[5]

o Avoid creating dust.[3] If appropriate, moisten the substance first to prevent dusting.[3]
o Use non-sparking tools to handle the chemical.[3]
e Preparing Solutions:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.
o Keep the container with the solution covered when not in use.
e During the Experiment:
o Avoid contact with skin and eyes.[1][3]
o Do not eat, drink, or smoke in the laboratory area.[1][3][4]
 After the Experiment:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3][4]

o Decontaminate all surfaces and equipment that came into contact with the chemical.
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Disposal Plan
Proper disposal of 3-Hydroxy-2-naphthoic acid and its containers is essential to prevent
environmental contamination and ensure compliance with regulations.

Waste Segregation and Collection:

e Solid Waste: Collect any unused or waste 3-Hydroxy-2-naphthoic acid in a clearly labeled,
sealed container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and weighing paper, should be considered hazardous waste. Place
these items in a designated, sealed waste container.

o Liquid Waste: Solutions containing 3-Hydroxy-2-naphthoic acid should be collected in a
labeled, sealed, and appropriate waste container. Do not pour down the drain.[3]

Disposal Procedure:

» All waste must be disposed of in accordance with local, regional, and national environmental
regulations.[3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the chemical waste.

» Dispose of the contents and container at an approved waste disposal plant.[4] The ultimate
disposal of the chemical must consider its impact on air quality, potential migration in soil or
water, and effects on animal and plant life.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-hydroxy-2-naphthoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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